Cas no 2137834-38-7 (3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine)

• Product Name: 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine
• CAS No: 2137834-38-7
• MF: C₆H₇F₅N₄
• MW: 230.138597726822
• CID: 5259332
• Update Time: 2025-05-20

3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2-(4H-1,2,4-triazol-4-yl)butan-1-amine
• 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine
• 4H-1,2,4-Triazole-4-ethanamine, β-(1,1,2,2,2-pentafluoroethyl)-

• Inchi： 1S/C6H7F5N4/c7-5(8,6(9,10)11)4(1-12)15-2-13-14-3-15/h2-4H,1,12H2
• InChI Key： CBUBXKFXTIHQTC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CN)N1C=NN=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7

Additional information on 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine

Introduction to 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine (CAS No. 2137834-38-7) and Its Applications in Modern Chemical Biology

3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine, identified by the CAS number 2137834-38-7, is a fluorinated amine derivative featuring a 1,2,4-triazole moiety. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry research.

The 1,2,4-triazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine, the fluorine substituents at the 3rd and 4th carbon positions further modulate its electronic and steric properties. This modification can influence binding affinity and selectivity when the compound is used as a scaffold for drug development.

Recent studies have highlighted the role of fluorinated amines in enhancing the bioavailability of therapeutic agents. The electron-withdrawing nature of fluorine atoms can improve metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450. Additionally, the 1,2,4-triazole moiety can serve as a linker or anchor point for further functionalization, allowing chemists to design more complex molecules with tailored biological activities.

In the realm of material science, 3,3,4,4,4-Pentafluoro-2-(1,2,4-triazol-4-yl)butan-1-amine has shown promise as a precursor for high-performance polymers. The fluorine atoms contribute to thermal stability and chemical resistance, making it suitable for applications in coatings and specialty plastics. Furthermore, the 1,2,4-triazole ring can participate in coordination chemistry with metal ions to form stable complexes used in catalysis or luminescent materials.

One of the most exciting applications of this compound is in the development of novel pharmaceuticals. The combination of fluorine substitution and the 1,2,4-triazole scaffold provides a versatile platform for designing molecules with improved pharmacokinetic profiles. For instance， researchers have explored its potential as an intermediate in synthesizing kinase inhibitors targeting cancer therapies. The fluorinated amine group allows for selective binding to active sites while minimizing off-target effects.

The synthesis of 3,3,4,4,4-Pentafluoro-2-(1,2，triazol - - - - - - - - - - - - - - )butanamino involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. Additionally， fluorochemicals play a crucial role in introducing fluorine atoms with high precision.

As research continues to evolve， novel derivatives of 3，3，44，44，44-Pentafluoro－22－（11，24－triazol－44－）butan－11－amine are being explored for their potential in treating neurological disorders and infectious diseases. The ability to fine-tune its structure allows scientists to modulate its interactions with biological targets， offering hope for developing more effective treatments with fewer side effects.

The industrial significance of this compound cannot be overstated。 Its versatility makes it valuable not only in academic research but also in commercial applications across multiple industries。 From pharmaceuticals to advanced materials， CAS No.213783487 represents a cornerstone of modern chemical innovation.